Methyl 4-[(5-amino-1-benzyltriazole-4-carbonyl)amino]benzoate

• IUPAC Name: methyl 4-[(5-amino-1-benzyltriazole-4-carbonyl)amino]benzoate
• InChI: InChI=1S/C18H17N5O3/c1-26-18(25)13-7-9-14(10-8-13)20-17(24)15-16(19)23(22-21-15)11-12-5-3-2-4-6-12/h2-10H,11,19H2,1H3,(H,20,24)
• InChI Key: SSWFQAFVZOPYAW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=CC=CC=C3)N
• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.4 g/mol

Description

Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

Triazoles can be synthesized using a variety of methods. For example, 1,2,4-triazole-containing scaffolds can be synthesized using 3-amino-1,2,4-triazole. 3-Amino-1,2,4-triazole is an effective mono- or bi-nucleophile in controlled multidirectional reactions that lead to the synthesis of a variety of heterocycles.

Molecular Structure Analysis

The molecular structure of triazoles depends on the position of the nitrogen atoms in the rings. There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole.

Chemical Reactions Analysis

Triazoles can participate in a variety of chemical reactions. For example, they can be used in the synthesis of versatile 1,2,4-triazole heterocycles.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Methyl 4-[(5-amino-1-benzyltriazole-4-carbonyl)amino]benzoate has been employed as a precursor in the synthesis of various heterocyclic systems. For instance, derivatives of 1,2,3-triazoles have been synthesized through modifications, demonstrating the compound's utility in creating structurally diverse molecules with potential biological activities. The synthesis of these compounds illustrates the flexibility and reactivity of triazole derivatives in organic synthesis, enabling the development of novel chemical entities (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Antimicrobial Activities

Research has also focused on evaluating the antimicrobial properties of triazole derivatives, including compounds synthesized from this compound. These studies have revealed that some of these compounds exhibit moderate to good antimicrobial activities against various microorganisms. This highlights the potential of triazole derivatives as antimicrobial agents and their importance in medicinal chemistry for the development of new antibiotics (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Molecular Docking Studies

Further research involving the synthesis of 1,2,4-triazole derivatives has incorporated molecular docking studies to assess the interaction of these compounds with biological targets. Such studies provide insights into the mechanism of action of these molecules and their potential efficacy as drugs. These findings underscore the compound's relevance in drug discovery, particularly in identifying molecules with specific biological activities (Ahmed, Majeed, Asaad, Ahmed, Kamil, & Abdul Rahman, 2021).

Mechanism of Action

The mechanism of action of triazoles is often related to their ability to bind with a variety of enzymes and receptors in the biological system.

Safety and Hazards

The safety and hazards associated with triazoles can vary depending on their specific structure and usage. Some triazoles are used in commercially available drugs and are generally considered safe under proper usage.

Future Directions

The future directions of research on triazoles could involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates.